Cas no 886496-55-5 (3-[5-(2-METHYL-4-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER)

• Product Name: 3-[5-(2-METHYL-4-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER
• CAS No: 886496-55-5
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• CID: 5225258
• Update Time: 2026-03-07

3-[5-(2-METHYL-4-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-[5-(2-METHYL-4-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER
• 2-Propenoic acid, 3-[5-(2-methyl-4-nitrophenyl)-2-furanyl]-, ethyl ester

• Inchi： 1S/C16H15NO5/c1-3-21-16(18)9-6-13-5-8-15(22-13)14-7-4-12(17(19)20)10-11(14)2/h4-10H,3H2,1-2H3
• InChI Key： BDJANNYFODFNPN-UHFFFAOYSA-N
• SMILES： CCOC(C=CC1OC(C2C=CC([N+]([O-])=O)=CC=2C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6

Additional information on 3-[5-(2-METHYL-4-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER

3-[5-(2-METHYL-4-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER: A Comprehensive Overview

3-[5-(2-METHYL-4-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER is a compound with the CAS number 886496-55-5, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a furan ring with an acrylic acid ethyl ester moiety, making it a versatile building block for various applications. Recent studies have highlighted its potential in drug design, polymer synthesis, and as a precursor for advanced materials.

The molecular structure of 3-[5-(2-METHYL-4-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER is characterized by a substituted furan ring, where the substituents include a methyl group and a nitro group on the phenyl ring. The acrylic acid ethyl ester group further enhances its reactivity and functional versatility. This combination of functional groups makes it an ideal candidate for exploring new chemical reactions and material properties.

Recent research has focused on the synthesis and characterization of this compound, particularly its reactivity under various conditions. Studies have shown that the nitro group on the phenyl ring can act as an electron-withdrawing group, influencing the electronic properties of the furan ring. This modulation of electronic properties is crucial for applications in electrochemical devices and sensors. Additionally, the acrylic acid ethyl ester group provides opportunities for polymerization, enabling the creation of novel polymeric materials with tailored properties.

In terms of applications, 3-[5-(2-METHYL-4-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER has been explored as a precursor for synthesizing conjugated polymers. These polymers exhibit excellent electrical conductivity and optical properties, making them suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Furthermore, its ability to form self-assembled monolayers has opened avenues for its use in nanotechnology and surface modification.

Another area of interest is its potential in drug design. The compound's structure allows for the incorporation of bioactive groups, enabling the development of new pharmaceutical agents. Recent studies have investigated its ability to interact with biological systems, particularly in terms of its pharmacokinetic properties and bioavailability. These findings suggest that it could serve as a lead compound for developing drugs targeting specific therapeutic areas.

The synthesis of 3-[5-(2-METHYL-4-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The furan ring is then introduced via a coupling reaction, followed by esterification to attach the acrylic acid ethyl ester group. Optimization of these steps has led to higher yields and improved purity, making it more accessible for large-scale production.

From an environmental standpoint, researchers have also examined the biodegradability and ecological impact of this compound. Studies indicate that under certain conditions, it can undergo enzymatic degradation, reducing its persistence in natural environments. This information is critical for ensuring sustainable practices in its production and application.

In conclusion, 3-[5-(2-METHYL-4-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER (CAS No: 886496-55-5) is a multifaceted compound with promising applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for advancing research in materials science, drug discovery, and organic synthesis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future technological advancements.